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BPIQ-I Compound Overview

BPIQ-I (also known as PD 159121) is a potent and ATP-competitive inhibitor of the Epidermal Growth

Factor Receptor (EGFR) tyrosine kinase [1] [2]. Its primary documented mechanism is inhibiting EGFR

activity, which shows anti-proliferative effects in various cancer cell lines [1] [2]. The chemical structure is

C₁₆H₁₂BrN₅, it has a molecular weight of 354.20 g/mol, and the CAS registry number is 174709-30-9 [1]

[2].

Experimental Data & Protocols

The table below summarizes the key experimental findings for BPIQ-I from the search results:

Property / Parameter Details

Molecular Weight 354.20 g/mol [1]

CAS Number 174709-30-9 [1] [2]

Molecular Formula C₁₆H₁₂BrN₅ [1] [2]

Biological Target EGFR Tyrosine Kinase [1] [2]
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Property / Parameter Details

Mechanism ATP-competitive inhibitor [1]

Primary Assay Cell viability assay (WST-8) after 3-day incubation [1]

Reported EC₅₀ (SKOV-3 cells) 6.5 µM [1]

Other Cell Lines Tested A-431, MDA-MB-468, U-87, MDA-MB-231 [1]

Example Protocol: Cell Viability Assay This is a generalized protocol based on the methods used to

generate the data above [1].

Cell Plating: Plate cells (e.g., SKOV-3, A-431) at a density of 5 x 10³ cells per well in a 96-well plate.

Incubation: Incubate the plates for 24 hours.
Compound Treatment: Treat the cells with BPIQ-I across a concentration range (e.g., 0-50 µM).

Include a vehicle control (0 µM).
Incubation with Compound: Incubate the cells with the compound for 72 hours.

Viability Measurement: Add the WST-8 reagent to each well. Measure the absorbance at 490 nm
using a microplate reader.

Data Analysis: Calculate the percentage of cell viability and the half-maximal effective concentration
(EC₅₀).

Frequently Asked Questions

What is the primary application of BPIQ-I in research? BPIQ-I is used in preclinical research to study

EGFR-driven signaling pathways and to investigate the anti-proliferative effects of EGFR inhibition on

various cancer cell lines [1] [2].

Which cell lines are most sensitive to BPIQ-I? Based on the available data, the SKOV-3 cell line (likely

ovarian cancer) was the most sensitive among those tested, with an EC₅₀ of 6.5 µM. Other lines like MDA-

MB-468 showed moderate sensitivity (EC₅₀ of 30 µM) [1].

Is BPIQ-I suitable for in vivo studies? The search results do not provide specific data on BPIQ-I's use in

animal models. You would need to consult specialized pharmacological databases or primary literature for

pharmacokinetic and in vivo efficacy data.
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Troubleshooting Common Scenarios

Low Potency or Efficacy:

Check Solubility and Storage: BPIQ-I should be stored as recommended by the supplier. Use

appropriate solvents (like DMSO) for stock solutions and ensure the final concentration of the solvent
in your assay does not affect cell viability.

Verify Cell Line Models: Ensure you are using cell lines with documented EGFR expression or
dependency, as efficacy is highly context-dependent [3].

High Background in Controls:

Optimize Assay Conditions: Ensure the vehicle control (e.g., DMSO) is properly matched in all
wells. Confirm that the cell seeding density is optimal for the 72-hour incubation period to prevent

over-confluence.

Signaling Pathway & Workflow Visualizations

The following diagrams, created with Graphviz, illustrate the proposed mechanism of BPIQ-I and a general

experimental workflow.
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Diagram 1: Proposed Mechanism of BPIQ-I as a competitive EGFR tyrosine kinase inhibitor. BPIQ-I and

ATP compete for the binding site on the EGFR, thereby inhibiting the activation of downstream signaling

pathways that lead to cell proliferation and survival [1] [2] [3].
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Diagram 2: General workflow for a cell viability assay using BPIQ-I, based on the cited methodology [1].

I hope this structured information provides a solid starting point for your work with BPIQ-I.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s578945?utm_src=pdf-body
https://www.smolecule.com/products/s578945?utm_src=pdf-body
https://www.medchemexpress.com/bpiq-i.html
https://www.scbt.com/p/bpiq-i-174709-30-9
https://pmc.ncbi.nlm.nih.gov/articles/PMC12103828/
https://www.smolecule.com/products/s578945?utm_src=pdf-body-img
https://www.smolecule.com/products/s578945?utm_src=pdf-body
https://www.medchemexpress.com/bpiq-i.html
https://www.smolecule.com/products/s578945?utm_src=pdf-body
https://www.smolecule.com/products/s578945?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s578945?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


1. medchemexpress.com/ bpiq - i .html [medchemexpress.com]

2. - BPIQ | CAS 174709-30-9 | SCBT - Santa Cruz Biotechnology I [scbt.com]

3. Innovating Glioma Therapy Using Secretions from ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [BPIQ-I protocol optimization]. Smolecule, [2026]. [Online PDF].

Available at: [https://www.smolecule.com/products/b578945#bpiq-i-protocol-optimization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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